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Compound of Interest

Compound Name:
Dihydro-2H-pyran-4,4(3H)-

dicarboxylic acid

Cat. No.: B1346128 Get Quote

An In-depth Technical Guide on Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid: Molecular

Weight and Formula

This technical guide provides essential information regarding the molecular formula and weight

of Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid, targeted towards researchers, scientists, and

professionals in drug development.

Molecular Formula and Molecular Weight
The chemical structure of Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid consists of a

dihydropyran ring with two carboxylic acid groups substituted at the fourth carbon atom. Based

on this structure, the molecular formula is determined to be C₇H₁₀O₅.

The molecular weight is calculated from the atomic weights of its constituent elements: Carbon

(C), Hydrogen (H), and Oxygen (O).
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Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Carbon C 12.011 7 84.077

Hydrogen H 1.008 10 10.080

Oxygen O 15.999 5 79.995

Total 174.152

Logical Derivation of Molecular Properties
The process of determining the molecular formula and weight follows a logical progression from

the chemical name to its fundamental properties.

Chemical Name:
Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid

Structural Interpretation:
Dihydropyran ring with two

-COOH groups at C4

Molecular Formula:
C₇H₁₀O₅

Calculation of Molecular Weight:
(7 * C) + (10 * H) + (5 * O)

Molecular Weight:
174.152 g/mol

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular formula and weight.
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of Dihydro-2H-pyran-4,4(3H)-
dicarboxylic acid are not included in this guide.

Signaling Pathways
Information regarding the signaling pathways associated with Dihydro-2H-pyran-4,4(3H)-
dicarboxylic acid is not applicable to this document.

To cite this document: BenchChem. [Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346128#dihydro-2h-pyran-4-4-3h-dicarboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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